N-[2-(2-Methyl-1H-indol-3-yl)ethyl]thiophene-2-carboxamide

• CAS No.: 442632-72-6
• Product Name: N-[2-(2-Methyl-1H-indol-3-yl)ethyl]thiophene-2-carboxamide
• Molecular Formula: C16H16N2OS
• Molecular Weight: 284.4 g/mol
• IUPAC Name: N-[2-(2-methyl-1H-indol-3-yl)ethyl]thiophene-2-carboxamide
• Standard InChI: InChI=1S/C16H16N2OS/c1-11-12(13-5-2-3-6-14(13)18-11)8-9-17-16(19)15-7-4-10-20-15/h2-7,10,18H,8-9H2,1H3,(H,17,19)
• Standard InChIKey: ACAKNPKRLPMONU-UHFFFAOYSA-N
• SMILES: CC1=C(C2=CC=CC=C2N1)CCNC(=O)C3=CC=CS3
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)CCNC(=O)C3=CC=CS3
• Appearance: white to off-white solid powder
• Description: CK-636 is a Arp2/3 complex inhibitor. CK-636 binds between Arp2 and Arp3, where it appears to block movement of Arp2 and Arp3 into their active conformation. CK-636 inserts into the hydrophobic core of Arp3 and alters its conformation. Polymerization of actin filaments directed by the actin-related protein (Arp)2/3 complex supports many types of cellular movements. CK-636 may be a powerful tool compound for studying the Arp2/3 complex in living cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CK636; CK 636; CK-636; CK0944636; CK-0944636; CK 0944636.
• Reference: 1: Kwon KW, Park H, Doh J. Migration of T cells on surfaces containing complex nanotopography. PLoS One. 2013 Sep 12;8(9):e73960. doi: 10.1371/journal.pone.0073960. eCollection 2013. PubMed PMID: 24069255; PubMed Central PMCID: PMC3771970.; 2: Zhou K, Muroyama A, Underwood J, Leylek R, Ray S, Soderling SH, Lechler T. Actin-related protein2/3 complex regulates tight junctions and terminal differentiation to promote epidermal barrier formation. Proc Natl Acad Sci U S A. 2013 Oct 1;110(40):E3820-9. doi: 10.1073/pnas.1308419110. Epub 2013 Sep 16. PubMed PMID: 24043783; PubMed Central PMCID: PMC3791730.; 3: Nolen BJ, Tomasevic N, Russell A, Pierce DW, Jia Z, McCormick CD, Hartman J, Sakowicz R, Pollard TD. Characterization of two classes of small molecule inhibitors of Arp2/3 complex. Nature. 2009 Aug 20;460(7258):1031-4. doi: 10.1038/nature08231. Epub 2009 Aug 2. PubMed PMID: 19648907; PubMed Central PMCID: PMC2780427.
• PubChem Compound: 588963
• Last Modified: Nov 11 2021